Cas no 2138527-60-1 (tert-butyl N-2-(cyclooctyloxy)-3-iodo-2-methylpropylcarbamate)

Tert-butyl N-2-(cyclooctyloxy)-3-iodo-2-methylpropylcarbamate is a specialized carbamate derivative featuring a cyclooctyloxy substituent and an iodine functional group. Its unique structure, combining a sterically hindered tert-butyl carbamate with a cyclooctyl ether linkage, makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecular frameworks. The iodine moiety offers versatility for further functionalization via cross-coupling reactions or nucleophilic substitutions. The tert-butyl group enhances stability, facilitating handling and storage. This compound is particularly useful in medicinal chemistry and materials science, where its structural motifs can be leveraged for designing bioactive molecules or advanced polymers. Its well-defined reactivity profile ensures predictable performance in synthetic applications.
tert-butyl N-2-(cyclooctyloxy)-3-iodo-2-methylpropylcarbamate structure
2138527-60-1 structure
Product Name:tert-butyl N-2-(cyclooctyloxy)-3-iodo-2-methylpropylcarbamate
CAS No:2138527-60-1
MF:C17H32INO3
MW:425.345357894897
CID:6463256
PubChem ID:165493460
Update Time:2025-05-24

tert-butyl N-2-(cyclooctyloxy)-3-iodo-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-(cyclooctyloxy)-3-iodo-2-methylpropylcarbamate
    • 2138527-60-1
    • tert-butyl N-[2-(cyclooctyloxy)-3-iodo-2-methylpropyl]carbamate
    • EN300-1136461
    • Inchi: 1S/C17H32INO3/c1-16(2,3)22-15(20)19-13-17(4,12-18)21-14-10-8-6-5-7-9-11-14/h14H,5-13H2,1-4H3,(H,19,20)
    • InChI Key: LQVKSBCVUYJPRJ-UHFFFAOYSA-N
    • SMILES: ICC(C)(CNC(=O)OC(C)(C)C)OC1CCCCCCC1

Computed Properties

  • Exact Mass: 425.14269g/mol
  • Monoisotopic Mass: 425.14269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 47.6Ų

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Additional information on tert-butyl N-2-(cyclooctyloxy)-3-iodo-2-methylpropylcarbamate

tert-butyl N-2-(cyclooctyloxy)-3-iodo-2-methylpropylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(cyclooctyloxy)-3-iodo-2-methylpropylcarbamate, identified by the CAS number 2138527-60-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into its chemical structure, synthesis, applications, and the latest research findings.

The molecular structure of tert-butyl N-2-(cyclooctyloxy)-3-iodo-2-methylpropylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted propyl chain. The propyl chain contains a cyclooctyloxy group and an iodo substituent, making it a versatile platform for various chemical modifications. The presence of the iodine atom introduces unique electronic properties, while the cyclooctane ring provides steric bulk and enhances the molecule's stability.

Recent studies have highlighted the importance of cyclooctyloxy groups in modulating the pharmacokinetic properties of drugs. The bulky nature of the cyclooctane ring can influence drug absorption, distribution, metabolism, and excretion (ADME) profiles, making this compound a valuable tool in drug design. Furthermore, the iodine substituent has been shown to play a critical role in enhancing the bioavailability of certain pharmaceutical agents.

The synthesis of tert-butyl N-2-(cyclooctyloxy)-3-iodo-2-methylpropylcarbamate involves a multi-step process that combines advanced organic chemistry techniques. Researchers have developed efficient methods to construct the cyclooctane ring using ring-closing metathesis or other cyclization reactions. The introduction of the iodo group typically requires precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in several areas. Its carbamate functionality makes it suitable for use as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Additionally, the presence of the iodine atom renders it amenable to various radiochemical modifications, which could be exploited in diagnostic imaging or targeted therapy.

Recent research has also explored the potential of tert-butyl N-2-(cyclooctyloxy)-3-iodo-2-methylpropylcarbamate as a building block for drug delivery systems. Its unique structure allows for easy functionalization, enabling the development of nanoparticles or liposomes with enhanced drug-loading capacities. These findings underscore its versatility and relevance in modern drug development.

In conclusion, tert-butyl N-2-(cyclooctyloxy)-3-iodo-2-methylpropylcarbamate is a multifaceted compound with significant potential in various fields. Its intricate structure and functional groups make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.

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